N',2-bis(4-fluorobenzylidene)hydrazinecarboximidohydrazide hydrochloride

• IUPAC Name: 1,2-bis[(Z)-(4-fluorophenyl)methylideneamino]guanidine;hydrochloride
• InChI: InChI=1S/C15H13F2N5.ClH/c16-13-5-1-11(2-6-13)9-19-21-15(18)22-20-10-12-3-7-14(17)8-4-12;/h1-10H,(H3,18,21,22);1H/b19-9-,20-10-
• InChI Key: JRXXIWPSMZWCOW-IVQQKVMJSA-N
• Canonical SMILES: C1=CC(=CC=C1C=NNC(=NN=CC2=CC=C(C=C2)F)N)F.Cl
• Isomeric SMILES: C1=CC(=CC=C1/C=N\N/C(=N/N=C\C2=CC=C(C=C2)F)/N)F.Cl
• Molecular Formula: C15H14ClF2N5
• Molecular Weight: 337.75 g/mol
• Solubility: 3.2 [ug/mL] (The mean of the results at pH 7.4)

Description

N,2-bis(4-fluorobenzylidene)hydrazinecarboximidohydrazide hydrochloride, also known as CFA-1, is a chemical compound that has been widely used in scientific research. It is a yellow crystalline powder that is soluble in water and organic solvents. CFA-1 is a hydrazine derivative that has been found to have potential applications in the field of medicine, particularly in the treatment of cancer.

Mechanism of Action

The mechanism of action of N',2-bis(4-fluorobenzylidene)hydrazinecarboximidohydrazide hydrochloride is not fully understood. However, it is believed to work by inhibiting the activity of enzymes that are involved in the growth and proliferation of cancer cells. This compound has also been found to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
This compound has been found to have a number of biochemical and physiological effects. It has been found to inhibit the activity of several enzymes that are involved in cancer cell growth and proliferation. This compound has also been found to induce apoptosis in cancer cells, which can lead to the death of cancer cells. Additionally, this compound has been found to have anti-inflammatory properties, which may be beneficial in the treatment of certain diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of using N',2-bis(4-fluorobenzylidene)hydrazinecarboximidohydrazide hydrochloride in lab experiments is that it is a relatively simple compound to synthesize. Additionally, this compound has been found to be effective in inhibiting the growth of cancer cells in vitro and in vivo. However, there are also some limitations to using this compound in lab experiments. For example, the mechanism of action of this compound is not fully understood, which makes it difficult to design experiments to study its effects.

Future Directions

There are several future directions that could be explored in the study of N',2-bis(4-fluorobenzylidene)hydrazinecarboximidohydrazide hydrochloride. One area of research could be to further investigate the mechanism of action of this compound. This could involve studying the effects of this compound on specific enzymes and pathways that are involved in cancer cell growth and proliferation. Another area of research could be to explore the potential applications of this compound in the treatment of other diseases, such as inflammatory diseases. Finally, further studies could be conducted to optimize the synthesis of this compound and to develop more efficient methods for its production.

Scientific Research Applications

N',2-bis(4-fluorobenzylidene)hydrazinecarboximidohydrazide hydrochloride has been extensively studied for its potential applications in cancer treatment. It has been found to have anti-tumor activity against a wide range of cancer cell lines, including breast cancer, lung cancer, and colon cancer. This compound has also been found to be effective in inhibiting the growth of cancer cells in animal models.